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Cat. No.: B1294647
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This technical guide provides a comprehensive analysis of the spectroscopic data for p-
Methoxyphenylbiguanide, a compound of interest in medicinal chemistry and drug
development. Designed for researchers, scientists, and professionals in the pharmaceutical
industry, this document offers an in-depth exploration of the Nuclear Magnetic Resonance
(NMR), Infrared (IR), and Mass Spectrometry (MS) data integral to the structural confirmation
and characterization of this molecule. Our approach emphasizes the causal relationships
behind experimental observations and establishes a framework for the self-validating
interpretation of spectroscopic results.

Introduction: The Structural Framework of p-
Methoxyphenylbiguanide

p-Methoxyphenylbiguanide belongs to the biguanide class of compounds, which are
characterized by a chain of two guanidine units. The presence of a p-methoxyphenyl
substituent significantly influences the electronic environment and, consequently, the
spectroscopic signature of the molecule. A thorough understanding of its spectral properties is
paramount for quality control, metabolic studies, and the rational design of new derivatives.
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The molecular structure of p-Methoxyphenylbiguanide, with the systematic IUPAC name N-
(4-methoxyphenyl)imidodicarbonimidic diamide, is presented below.[1] This structure forms the
basis for all subsequent spectroscopic interpretation.

Figure 1: Molecular Structure of p-Methoxyphenylbiguanide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic
molecules, providing detailed information about the chemical environment of individual atoms.

'H NMR Spectroscopy: Probing the Proton Environment

Experimental Protocol: A standard *H NMR spectrum would be acquired by dissolving the
sample in a deuterated solvent, such as dimethyl sulfoxide-de (DMSO-ds) or methanol-das, to
avoid signal overlap from the solvent. Tetramethylsilane (TMS) is typically used as an internal
standard for chemical shift referencing (& = 0.00 ppm).[2]

Expected *H NMR Data and Interpretation:
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Chemical Shift

Multiplicity Integration Assignment Rationale
(3, ppm)

The protons of
the methoxy
group are
chemically
equivalent and
do not have any
adjacent protons
~3.7-3.8 Singlet 3H -OCHs to couple with,
resulting in a
singlet. Their
chemical shift is
characteristic of
methoxy groups
attached to an

aromatic ring.

These aromatic
protons are ortho
to the electron-
donating
methoxy group,
which shields
Ar-H (ortho to - )
~6.8-7.0 Doublet 2H them and shifts
OCHs3) o
their signal
upfield. They
appear as a
doublet due to
coupling with the

meta protons.

~7.0-7.2 Doublet 2H Ar-H (meta to - These aromatic
OCHs5) protons are meta
to the methoxy
group and ortho
to the biguanide

substituent. Their
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chemical shift is
influenced by
both groups.
They appear as
a doublet due to
coupling with the

ortho protons.

The protons on
the nitrogen
atoms of the
biguanide moiety
are
exchangeable
and often exhibit
broad signals.
~6.5-7.5 Broad Singlet 5H -NH, -NH:z Their chemical
shifts can vary
depending on the
solvent and
concentration.
The integration
corresponds to
the five N-H
protons.[3]

13C NMR Spectroscopy: Mapping the Carbon Skeleton

Experimental Protocol: A proton-decoupled 33C NMR spectrum is typically acquired to simplify
the spectrum to one peak per unique carbon atom.[4] The same deuterated solvent and
internal standard as in *H NMR are used.

Expected 3C NMR Data and Interpretation:
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Chemical Shift (6, ppm) Assignment Rationale

The carbon of the methoxy
group typically resonates in

~55-56 -OCHs this region. Its chemical shift
can be indicative of its

electronic environment.[5]

These aromatic carbons are
shielded by the electron-
~114-115 Ar-C (ortho to -OCHs) donating methoxy group,
causing them to appear at a
higher field (lower ppm).

These aromatic carbons are

less affected by the methoxy
~120-122 Ar-C (meta to -OCHs)

group compared to the ortho

and para positions.

The carbon atom directly
~150-152 Ar-C (ipso, attached to -NH) attached to the biguanide

nitrogen is deshielded.

The carbon atom directly

i attached to the oxygen of the
~155-157 Ar-C (ipso, attached to -OCHs3) S
methoxy group is significantly

deshielded.

The carbon atoms of the C=N
double bonds in the biguanide
moiety are expected to
~158-165 C=N (Biguanide) resonate in this downfield
region due to the
electronegativity of the

attached nitrogen atoms.[3]

Infrared (IR) Spectroscopy

© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://www.researchgate.net/publication/371897515_Methoxy_13_C_NMR_Chemical_Shift_as_a_Molecular_Descriptor_in_the_Structural_Analysis_of_Flavonoids_and_Other_Phenolic_Compounds
https://www.beilstein-journals.org/bjoc/articles/17/82
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294647?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

IR spectroscopy provides valuable information about the functional groups present in a
molecule by measuring the absorption of infrared radiation at specific frequencies
corresponding to bond vibrations.

Experimental Protocol: The IR spectrum can be obtained using a potassium bromide (KBr)
pellet or an Attenuated Total Reflectance (ATR) accessory. The solid sample is mixed with KBr
powder and pressed into a thin pellet, or placed directly on the ATR crystal.

Expected IR Absorption Bands and Interpretation:
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Wavenumber .
Intensity
(cm™?)

) ] Functional
Vibration
Group

Rationale

3100-3400 Strong, Broad

N-H Stretch -NH, -NH:z

The N-H
stretching
vibrations of the
primary and
secondary
amines in the
biguanide moiety
give rise to a
strong and broad
absorption band

in this region.[3]

2850-3000 Medium

Aromatic &
Aliphatic

C-H Stretch

This region
corresponds to
the C-H
stretching
vibrations of the
aromatic ring and
the methyl group
of the methoxy
substituent.[6]

1480-1660 Strong

C=N Stretch Biguanide

The C=N double
bond stretching
vibration in the
biguanide core
results in a
strong absorption

in this range.[3]

~1600 & ~1500 Medium

C=C Stretch Aromatic Ring

These two bands
are characteristic
of the carbon-
carbon stretching
vibrations within

the aromatic ring.
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The stretching
vibration of the
aryl-O bond in
the methoxy
group typically
appears as a

~1240 Strong C-O Stretch Aryl Ether

strong band in

this region.

A characteristic
absorption for
the C-N single

. ) ] bonds within the

~1170 Medium C-N Stretch Biguanide ) )

biguanide
structure is
expected in this

region.[3]

This strong out-
of-plane C-H
) ] bending vibration
p-disubstituted S
~830 Strong C-H Bend _ is indicative of a
Aromatic ) )
1,4-disubstituted
(para) aromatic

ring.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio
(m/z) of ionized molecules, providing information about the molecular weight and elemental
composition.

Experimental Protocol: A suitable ionization technique, such as Electrospray lonization (ESI) or
Matrix-Assisted Laser Desorption/lonization (MALDI), would be employed to generate ions of
p-Methoxyphenylbiguanide. ESI is particularly well-suited for polar molecules like biguanides.
The resulting ions are then analyzed by a mass analyzer (e.g., quadrupole, time-of-flight).
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Expected Mass Spectrometry Data and Interpretation:
e Molecular Formula: CeH13NsO[1]
e Molecular Weight: 207.23 g/mol [1]

o Expected Molecular lon Peak: In positive ion mode ESI-MS, the protonated molecule [M+H]*
would be observed at an m/z of approximately 208.24.

o Fragmentation Pattern: The fragmentation of the molecular ion would provide further
structural information. Common fragmentation pathways for biguanides involve the cleavage
of the C-N and N-N bonds. Expected fragment ions could include the loss of ammonia (NHs),
cyanamide (CHzNz), and the formation of the p-methoxyanilinium ion.

Summary of Spectroscopic Data

Technique Key Data Points Interpretation
0 3.7-3.8 (s, 3H), 6.8-7.0 (d, Confirms the presence of a p-
1H NMR 2H), 7.0-7.2 (d, 2H), 6.5-7.5 (br  methoxyphenyl group and five
s, 5H) N-H protons.

Elucidates the carbon
0 55-56, 114-115, 120-122, skeleton, including the
150-152, 155-157, 158-165 methoxy, aromatic, and

biguanide carbons.

13C NMR

Identifies key functional
3100-3400 cm~* (N-H), 1480-

IR 1660 cm~1 (C=N), ~1240 cm™1
(C-0), ~830 cm™1 (p-subst.)

groups: amines, imines, aryl
ether, and p-disubstituted

benzene ring.

Confirms the molecular weight
MS (ESI+) m/z = 208.24 ([M+H]*)
of the compound.

Conclusion

The combined application of NMR, IR, and Mass Spectrometry provides a robust and self-
validating framework for the structural confirmation of p-Methoxyphenylbiguanide. Each
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technique offers complementary information, allowing for an unambiguous assignment of the
molecular structure. The data presented in this guide, based on established spectroscopic
principles and data from related compounds, serves as a reliable reference for researchers
engaged in the synthesis, analysis, and development of biguanide-based therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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